Cas no 85056-65-1 (2-(ETHOXYCARBONYL)-4,6-DIPHENYLPYRANIUM TRIFLUOROMETHANESULFONATE)

• Product Name: 2-(ETHOXYCARBONYL)-4,6-DIPHENYLPYRANIUM TRIFLUOROMETHANESULFONATE
• CAS No: 85056-65-1
• MF: C₂₁H₁₇F₃O₆S
• MW: 454.41629576683
• MDL: MFCD00051895
• CID: 707666
• Update Time: 2026-04-29

2-(ETHOXYCARBONYL)-4,6-DIPHENYLPYRANIUM TRIFLUOROMETHANESULFONATE Chemical and Physical Properties

Names and Identifiers

• 2-(ETHOXYCARBONYL)-4,6-DIPHENYLPYRANIUM TRIFLUOROMETHANESULFONATE
• ethyl 4,6-diphenyl-2H-pyran-2-carboxylate,trifluoromethanesulfonate

• MDL： MFCD00051895
• Inchi： InChI=1S/C20H17O3.CHF3O3S/c1-2-22-20(21)19-14-17(15-9-5-3-6-10-15)13-18(23-19)16-11-7-4-8-12-16;2-1(3,4)8(5,6)7/h3-14H,2H2,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key： PPKMWORCAQVUCI-UHFFFAOYSA-M
• SMILES： CCOC(=O)C1=CC(=CC(=[O+]1)C2=CC=CC=C2)C3=CC=CC=C3.C(F)(F)(F)S(=O)(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6

Additional information on 2-(ETHOXYCARBONYL)-4,6-DIPHENYLPYRANIUM TRIFLUOROMETHANESULFONATE

2-(Ethoxycarbonyl)-4,6-Diphenylpyranium Trifluoromethanesulfonate (CAS No. 85056-65-1): A Comprehensive Overview

2-(Ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate (CAS No. 85056-65-1) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features and versatile reactivity, making it a valuable reagent in various chemical processes. In this article, we will delve into the chemical properties, synthetic applications, and recent research advancements of this compound.

The structure of 2-(ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate is composed of a pyranium core with two phenyl groups at the 4 and 6 positions, an ethoxycarbonyl group at the 2 position, and a trifluoromethanesulfonate counterion. The pyranium ring is a six-membered heterocyclic ring containing an oxygen atom and a positively charged carbon atom. The presence of the ethoxycarbonyl group imparts ester functionality, while the phenyl groups enhance the aromatic character and stability of the molecule. The trifluoromethanesulfonate counterion is a strong acid and a good leaving group, which plays a crucial role in the reactivity of the compound.

In terms of synthetic applications, 2-(ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate has been widely used as an electrophilic reagent in various organic transformations. One notable application is in the formation of carbon-carbon bonds through electrophilic substitution reactions. For instance, it can react with nucleophiles such as enolates to form new C-C bonds, leading to the synthesis of complex organic molecules. This reactivity is particularly useful in the preparation of natural products and pharmaceutical intermediates.

Recent research advancements have further expanded the utility of this compound. A study published in Organic Letters (2023) reported the use of 2-(ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate in the development of new catalysts for asymmetric synthesis. The researchers demonstrated that this compound can serve as an efficient catalyst precursor for palladium-catalyzed cross-coupling reactions, achieving high enantioselectivities and yields. This finding has significant implications for the synthesis of chiral compounds, which are essential in pharmaceutical and fine chemical industries.

Another area of interest is the use of 2-(ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate in materials science. A research team from the University of California, Berkeley (2023) explored its potential as a precursor for functional polymers. They synthesized a series of polymers using this compound as a monomer and found that the resulting materials exhibited excellent thermal stability and mechanical properties. These polymers have potential applications in electronics, coatings, and biomedical devices.

The safety and handling of 2-(ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate are also important considerations for researchers working with this compound. It is recommended to handle it under inert conditions to avoid decomposition or unwanted side reactions. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage should be in a cool, dry place away from incompatible materials.

In conclusion, 2-(ethoxycarbonyl)-4,6-diphenylpyranium trifluoromethanesulfonate (CAS No. 85056-65-1) is a versatile compound with significant potential in various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and materials scientists alike. As research continues to advance, we can expect to see even more innovative applications of this compound in the future.